Chloro[(4-methoxyphenyl)methyl]dimethylsilane

• CAS No.: 106797-61-9
• Molecular Formula: C10H15ClOSi
• Molecular Weight: 214.76 g/mol
• IUPAC Name: chloro-[(4-methoxyphenyl)methyl]-dimethylsilane
• InChI: InChI=1S/C10H15ClOSi/c1-12-10-6-4-9(5-7-10)8-13(2,3)11/h4-7H,8H2,1-3H3
• InChI Key: ONUMTHFQQRBVII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C[Si](C)(C)Cl

Description

Chloro[(4-methoxyphenyl)methyl]dimethylsilane is a useful research compound. Its molecular formula is C10H15ClOSi and its molecular weight is 214.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 2-liter three-neck flask equipped with a stirrer, reflux condenser, dropping funnel, and thermometer were placed 31.0 g (1.28 mol) of magnesium powder, 129 g (1 mol) of dimethyldichlorosilane, and 500 ml of diethyl ether. With the flask cooled below 10° C., a mixture of 100 g (0.639 mol) of p-methoxybenzyl chloride and 250 ml of diethyl ether was added dropwise from the dropping funnel over 4 hours. After aging at room temperature for 1 hour, excess magnesium and magnesium chloride were removed by suction filtration. The filtrate was distilled to give 87.8 g (0.409 mol) of the desired product in a 64.0% yield.